Cas no 38869-07-7 (1-(3,4,5-Trimethoxyphenyl)piperazine)

• Product Name: 1-(3,4,5-Trimethoxyphenyl)piperazine
• CAS No: 38869-07-7
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• MDL: MFCD00017647
• CID: 924003
• PubChem ID: 3838765
• Update Time: 2025-04-19

1-(3,4,5-Trimethoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trimethoxyphenyl)-piperazine hydrochloride
• 1-(3',4',5'-Trimethoxyphenyl)-piperazin
• 1-(3,4,5-trimethoxyphenyl)piperazine
• 1-(3,4,5-trimethoxy-phenyl)-piperazine
• 4-(3,4,5-trimethoxyphenyl)piperazine
• Ambap
• N-(3,4,5-trimethoxyphenyl)-piperazine
• 1-(3, 4,5-trimethoxyphenyl)piperazine
• Z594273880
• G43095
• MFCD09027417
• AKOS010082740
• SCHEMBL335755
• CHEMBL4563896
• QSTMOHFZTDLSBZ-UHFFFAOYSA-N
• NS-03774
• 38869-07-7
• EN300-135532
• 1-(3,4,5-Trimethoxyphenyl)piperazine

• MDL： MFCD00017647
• Inchi： 1S/C13H20N2O3/c1-16-11-8-10(15-6-4-14-5-7-15)9-12(17-2)13(11)18-3/h8-9,14H,4-7H2,1-3H3
• InChI Key： QSTMOHFZTDLSBZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)N1CCNCC1)OC)OC

Computed Properties

• Exact Mass: 252.1475
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43Ų

Experimental Properties

• Melting Point: 210°C (dec.)
• PSA: 42.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines